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Abstract
Dipalmitin, a diacylglycerol (DAG) consisting of a glycerol backbone esterified with two

palmitic acid molecules, is a significant lipid molecule with diverse biological functions and

applications. It exists primarily in two isomeric forms, 1,2-dipalmitin and 1,3-dipalmitin, each

with distinct metabolic fates and signaling roles. This technical guide provides an in-depth

exploration of the natural occurrence of dipalmitin, its biosynthetic pathways, and its

multifaceted biological roles, including its function as a second messenger in crucial signaling

cascades and its emerging therapeutic potential. Furthermore, this document details its

application in pharmaceutical sciences as a key component in advanced drug delivery

systems. Quantitative data, detailed experimental protocols, and pathway visualizations are

provided to support advanced research and development.

Natural Sources and Physicochemical Properties
Dipalmitin is a naturally occurring lipid found in various vegetable oils and animal fats, typically

as a component of triacylglycerols (TAGs).[1] Palmitic acid, the fatty acid constituent of

dipalmitin, is the most common saturated fatty acid in the human body and is found in sources

like palm oil, butter, cheese, milk, and animal fat.[2][3] Glyceryl dipalmitate has been identified
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in plants such as Triticum aestivum (wheat), Sciadopitys verticillata, and Sauromatum

giganteum.[4]

While dipalmitin is present in many natural fats and oils, precise quantification of the specific

1,2- or 1,3-dipalmitin isomers is not extensively documented in publicly available literature.[1]

Most analyses focus on the total diacylglycerol content or the profile of TAG species containing

palmitic acid.[1]

Table 1: Physicochemical Properties of Dipalmitin

Property Value References

Chemical Formula C₃₅H₆₈O₅ [5][6][7]

Molecular Weight 568.91 g/mol [5][6][7]

Appearance White solid/powder [2][8]

Isomeric Forms 1,2-dipalmitin, 1,3-dipalmitin [5][9]

Solubility
Soluble in ether, chloroform;

Insoluble in water
[8]

CAS Number (Mixture) 26657-95-4 [7][10]

CAS Number (1,2-Dipalmitin) 40290-32-2 [6]

CAS Number (1,3-Dipalmitin) 502-52-3 [11]

Biosynthesis and Metabolism
Dipalmitin is a key intermediate in the de novo synthesis of triacylglycerols, a process known

as the Kennedy pathway. This fundamental metabolic pathway is conserved across both plants

and animals.[1]

The synthesis begins with a glycerol-3-phosphate backbone. Two sequential acylation steps,

catalyzed by glycerol-3-phosphate acyltransferase (GPAT) and 1-acylglycerol-3-phosphate

acyltransferase (AGPAT), add fatty acids like palmitic acid to the sn-1 and sn-2 positions. This

forms lysophosphatidic acid and subsequently phosphatidic acid. A phosphate group is then

removed from phosphatidic acid by phosphatidic acid phosphatase (PAP), yielding a 1,2-
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diacylglycerol, such as 1,2-dipalmitin.[1] This 1,2-DAG is at a critical metabolic juncture: it can

be further acylated by diacylglycerol acyltransferase (DGAT) to form a triacylglycerol for energy

storage, or it can be utilized in other metabolic or signaling pathways.[1]

The 1,3-dipalmitin isomer is less directly synthesized in this primary pathway but can be

formed through acyl migration from the 1,2-isomer or during the partial hydrolysis of

triacylglycerols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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